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Compound of Interest

Compound Name: 4,6-Dichloro-5-fluoropyrimidine

Cat. No.: B1312760 Get Quote

An In-depth Technical Guide to 4,6-dichloro-5-fluoropyrimidine: Safety, Handling, and

Experimental Applications

For researchers, scientists, and drug development professionals, a thorough understanding of

the chemical properties and safety protocols for reagents is paramount. This guide provides a

comprehensive overview of 4,6-dichloro-5-fluoropyrimidine, a key intermediate in the

synthesis of pharmaceuticals and agrochemicals.

Physicochemical Properties
4,6-dichloro-5-fluoropyrimidine is a heterocyclic organic compound with a pyrimidine ring

structure. It is typically a white to off-white solid or a colorless to amber colored oil that may

solidify at low temperatures. It is slightly soluble in water but soluble in many polar organic

solvents.
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Property Value Source

CAS Number 213265-83-9

Molecular Formula C4HCl2FN2

Molecular Weight 166.97 g/mol

Boiling Point 50-60°C at 14 mmHg

Density 1.605 ± 0.06 g/cm3 (Predicted)

Flash Point 91°C (196°F)

Storage Temperature
2-8°C, under an inert

atmosphere

Safety and Hazard Information
This compound is classified as hazardous and requires careful handling. It is harmful if

swallowed, inhaled, or in contact with skin, and it can cause severe skin burns and eye

damage.

Hazard Class GHS Classification

Acute Toxicity, Oral Category 4 (Harmful if swallowed)

Acute Toxicity, Dermal Category 4 (Harmful in contact with skin)

Acute Toxicity, Inhalation Category 4 (Harmful if inhaled)

Skin Corrosion/Irritation
Category 1B (Causes severe skin burns and

eye damage)

Serious Eye Damage/Eye Irritation Category 1 (Causes serious eye damage)

Precautionary Statements Summary:
Prevention: Do not breathe mist, vapors, or spray. Wash exposed skin thoroughly after

handling. Do not eat, drink, or smoke when using this product. Use only in a well-ventilated
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area or outdoors. Wear protective gloves, clothing, eye, and face protection. Keep away from

heat, sparks, open flames, and hot surfaces.

Response: In case of ingestion, rinse the mouth but do not induce vomiting; seek immediate

medical attention. For skin or hair contact, immediately remove all contaminated clothing and

rinse the skin with large amounts of water. If inhaled, move the person to fresh air and keep

them comfortable for breathing. In case of eye contact, rinse cautiously with water for several

minutes, removing contact lenses if possible, and continue rinsing.

Storage: Store in a locked, cool, dry, and well-ventilated place in the original, tightly sealed

container. Store away from incompatible materials such as strong oxidizing agents, acids,

and bases.

Disposal: Dispose of contents and container to an approved waste disposal plant.

Handling and Personal Protective Equipment (PPE)
Proper handling procedures are critical to ensure safety.
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General Workflow for Safe Handling
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When Not in Use

Clean Spills Immediately
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Wash Hands Thoroughly
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Caption: General workflow for safely handling hazardous chemicals.
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Recommended Personal Protective Equipment:
Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

Hygiene Measures: Handle in accordance with good industrial hygiene and safety practice.

Wash hands before breaks and immediately after handling the product. Launder

contaminated clothing before reuse.

Experimental Protocols
4,6-dichloro-5-fluoropyrimidine is a valuable intermediate for pharmaceuticals and

pesticides. Below is a generalized experimental protocol for a nucleophilic aromatic substitution

(SNAr) reaction, a common application for this compound.
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Experimental Workflow for SNAr Reaction
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Caption: A typical workflow for a nucleophilic aromatic substitution reaction.
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Example Protocol: Synthesis of a Monosubstituted
Pyrimidine Derivative
This protocol is a general representation and should be adapted based on the specific

nucleophile and desired product.

Materials:

4,6-dichloro-5-fluoropyrimidine

Nucleophile (e.g., an amine or thiol)

Anhydrous solvent (e.g., Toluene, THF, DMF)

Base (e.g., Sodium Carbonate, DIPEA)

Palladium catalyst (if performing a cross-coupling reaction, e.g., Pd(PPh₃)₄)

Reagents for workup and purification (e.g., water, dichloromethane, sodium sulfate, silica

gel)

Procedure:

Reaction Setup: In a three-necked flask equipped with a stirrer and reflux condenser,

dissolve 4,6-dichloro-5-fluoropyrimidine (1 equivalent) in the chosen anhydrous solvent.

Inert Atmosphere: Purge the flask with an inert gas like argon or nitrogen for 15-20 minutes.

Addition of Reagents: Add the nucleophile (1-1.2 equivalents) and the base (2-3 equivalents)

to the reaction mixture. If it is a cross-coupling reaction, the catalyst would be added at this

stage.

Reaction: Heat the mixture to the desired temperature (e.g., 80°C) and stir for the required

time (typically 2-24 hours).

Monitoring: Monitor the reaction's progress using an appropriate technique like Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
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Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with

water and extract the product with a suitable organic solvent like dichloromethane or ethyl

acetate.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. Purify the crude product using silica gel column

chromatography.

This technical guide provides essential information for the safe handling and use of 4,6-
dichloro-5-fluoropyrimidine in a research setting. Always refer to the specific Safety Data

Sheet provided by the supplier before use and adhere to all institutional safety protocols.

To cite this document: BenchChem. [4,6-dichloro-5-fluoropyrimidine safety data sheet and
handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312760#4-6-dichloro-5-fluoropyrimidine-safety-data-
sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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